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butolame butolame
Brand Name: Vulcanchem
CAS No.: 150748-23-5
VCID: VC0117924
InChI: InChI=1S/C22H33NO2/c1-22-11-10-18-17-7-5-16(25)14-15(17)4-6-19(18)20(22)8-9-21(22)23-12-2-3-13-24/h5,7,14,18-21,23-25H,2-4,6,8-13H2,1H3/t18-,19-,20+,21+,22+/m1/s1
SMILES: CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O
Molecular Formula: C22H33NO2
Molecular Weight: 343.5 g/mol

butolame

CAS No.: 150748-23-5

Main Products

VCID: VC0117924

Molecular Formula: C22H33NO2

Molecular Weight: 343.5 g/mol

butolame - 150748-23-5

CAS No. 150748-23-5
Product Name butolame
Molecular Formula C22H33NO2
Molecular Weight 343.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-17-(4-hydroxybutylamino)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C22H33NO2/c1-22-11-10-18-17-7-5-16(25)14-15(17)4-6-19(18)20(22)8-9-21(22)23-12-2-3-13-24/h5,7,14,18-21,23-25H,2-4,6,8-13H2,1H3/t18-,19-,20+,21+,22+/m1/s1
Standard InChIKey AXFQQAQJYIXKGS-AANPDWTMSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2NCCCCO)CCC4=C3C=CC(=C4)O
SMILES CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O
Canonical SMILES CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O
Synonyms 17 beta-(4'-hydroxy-1'-butylamino)-1,3,5(10)-estratriene-3-ol
butolame
PubChem Compound 197608
Last Modified Nov 11 2021
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